2-Hydroxy-3-iodo-N-methylbenzamide

• Molecular Formula: C8H8INO2
• Molecular Weight: 277.06 g/mol
• SMILES: CNC(=O)C1=C(C(=CC=C1)I)O
• InChI: InChI=1S/C8H8INO2/c1-10-8(12)5-3-2-4-6(9)7(5)11/h2-4,11H,1H3,(H,10,12)
• InChIKey: QAHBLYLFDPEDOO-UHFFFAOYSA-N

2-Hydroxy-3-iodo-N-methylbenzamide Procurement Guide: Core Physicochemical Profile and Substituent Architecture

2-Hydroxy-3-iodo-N-methylbenzamide (CAS 1106305-68-3, molecular formula C₈H₈INO₂, molecular weight 277.06 g/mol) is a trisubstituted benzamide featuring a 2-hydroxy group, a 3-iodo substituent, and an N-methyl amide side chain [1]. The compound belongs to the halogenated salicylamide class, wherein the ortho-hydroxyl forms an intramolecular hydrogen bond with the amide carbonyl, while the iodine atom at the meta position provides a heavy-atom handle for radioiodination and introduces significant lipophilicity . Its computed XLogP3 of 2.0 and topological polar surface area (TPSA) of 49.3 Ų distinguish it from close analogs lacking either the hydroxyl or the iodine substituent [1].

CNS radiotracer precursor or heavy-atom fluorescence probe workflow

Intramolecular H‑bond preorganizes scaffold; 3‑I enables radioiodination and photophysics

Balanced lipophilicity and moderate TPSA differentiate from des‑iodo / des‑hydroxy analogs

• [1] PubChem Compound Summary for CID 72224345, 2-Hydroxy-3-iodo-N-methylbenzamide. National Center for Biotechnology Information (2025). View Source

Why 2-Hydroxy-3-iodo-N-methylbenzamide Cannot Be Replaced by Generic Salicylamide Analogs: The Substituent Balance Problem

Simple substitution with des‑iodo, des‑hydroxy, or des‑methyl benzamides fundamentally alters the compound’s physicochemical and pharmacological profile. The 3‑iodo substituent raises the predicted logP by approximately 0.7 log units relative to the non‑iodinated 2‑hydroxy‑N‑methylbenzamide (XLogP3 = 2.0 vs. 1.3) [1][2], while the 2‑hydroxy group lowers logP by approximately 0.9 units versus 3‑iodo‑N‑methylbenzamide (XLogP3 = 2.0 vs. 2.9) [1][3]. Simultaneously, the N‑methyl amide modulates hydrogen‑bond donor count and steric bulk relative to the primary amide analog 2‑hydroxy‑3‑iodobenzamide [4]. In biological systems, analogous N‑alkyl benzamide radioligands show that even modest changes in the N‑substituent can shift dopamine D₂ receptor affinity by over 20‑fold (e.g., NAE Ki 0.68 nM vs. NADE Ki 14 nM) [5]. These interdependent substituent effects mean that no single generic replacement preserves the target compound’s integrated property set, which is critical for applications requiring balanced lipophilicity, hydrogen‑bonding capacity, and a site for radiohalogenation.

Des‑iodo analog

May shift lipophilicity and CNS penetration profile vs. target (XLogP3 shift ~0.7 units)

Des‑hydroxy analog

May increase lipophilicity and reduce polar surface area, altering membrane interaction and nonspecific binding

N‑substituent modification

N‑allyl/N‑ethyl replacements may alter D2 receptor affinity by >20‑fold; target‑specific validation required

• [1] PubChem Compound Summary for CID 72224345, 2-Hydroxy-3-iodo-N-methylbenzamide. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 74624, N-Methylsalicylamide (2-Hydroxy-N-methylbenzamide). National Center for Biotechnology Information (2025). View Source
• [3] PubChem Compound Summary for CID 3384366, 3-Iodo-N-methylbenzamide. National Center for Biotechnology Information (2025). View Source
• [4] PubChem Compound Summary for CID 23161581, 2-Hydroxy-3-iodobenzamide. National Center for Biotechnology Information (2025). View Source
• [5] Stark D, Piel M, Hübner H, Gmeiner P, Gründer G, Rösch F. In vitro affinities of various halogenated benzamide derivatives as potential radioligands for non-invasive quantification of D₂-like dopamine receptors. Bioorg Med Chem. 2007;15(21):6819-29. PMID: 17765546. View Source

2-Hydroxy-3-iodo-N-methylbenzamide: Head-to-Head Quantitative Differentiation Evidence vs. Closest Analogs

Predicted Lipophilicity (XLogP3) Comparison: Intermediate LogP Balances Permeability and Aqueous Solubility Relative to Des-Iodo and Des-Hydroxy Analogs

The target compound 2-hydroxy-3-iodo-N-methylbenzamide exhibits a computed XLogP3 of 2.0 [1]. This value is 0.7 log units higher than the des‑iodo analog 2‑hydroxy‑N‑methylbenzamide (XLogP3 = 1.3) [2] and 0.9 log units lower than the des‑hydroxy analog 3‑iodo‑N‑methylbenzamide (XLogP3 = 2.9) [3], placing it within the optimal range for CNS penetration while retaining sufficient aqueous solubility for in vitro assay compatibility.

Lipophilicity (XLogP3)

Head‑to‑head

Target 2.0 vs. des‑iodo 1.3 / des‑hydroxy 2.9
Δ = +0.7 / −0.9 log units

Balanced logP supports CNS permeability screening

Computed XLogP3; experimental logP may differ

Evidence Dimension	Predicted octanol-water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 2.0
Comparator Or Baseline	Des-iodo analog (2-hydroxy-N-methylbenzamide): XLogP3 = 1.3; Des-hydroxy analog (3-iodo-N-methylbenzamide): XLogP3 = 2.9
Quantified Difference	Δ = +0.7 log units vs. des-iodo; Δ = -0.9 log units vs. des-hydroxy
Conditions	Computed by XLogP3 3.0 algorithm (PubChem 2019/2025 release)

Why This Matters

For procurement decisions, a logP of 2.0 avoids the excessively high lipophilicity (logP 2.9) that increases plasma protein binding and metabolic clearance, while providing better membrane permeability than the des‑iodo analog (logP 1.3), making the target compound preferable for CNS‑targeted radiotracer development.

• [1] PubChem Compound Summary for CID 72224345, 2-Hydroxy-3-iodo-N-methylbenzamide. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 74624, N-Methylsalicylamide. National Center for Biotechnology Information (2025). View Source
• [3] PubChem Compound Summary for CID 3384366, 3-Iodo-N-methylbenzamide. National Center for Biotechnology Information (2025). View Source

Topological Polar Surface Area (TPSA) Differentiation: Hydroxyl Group Confers 69% Higher Polarity than Des-Hydroxy Analog

The TPSA of 2‑hydroxy‑3‑iodo‑N‑methylbenzamide is 49.3 Ų, which is 69% higher than that of 3‑iodo‑N‑methylbenzamide (TPSA = 29.1 Ų) [1][2]. The des‑methyl primary amide 2‑hydroxy‑3‑iodobenzamide has an even higher TPSA of 63.3 Ų due to the additional hydrogen‑bond donor [3].

Polar Surface Area

Head‑to‑head

TPSA 49.3 Ų (+69% vs. des‑hydroxy 29.1 Ų; −22% vs. des‑methyl 63.3 Ų)

Moderate TPSA suits BBB penetration research

Computed TPSA; experimental values may vary

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 49.3 Ų
Comparator Or Baseline	Des-hydroxy analog (3-iodo-N-methylbenzamide): TPSA = 29.1 Ų; Des-methyl analog (2-hydroxy-3-iodobenzamide): TPSA = 63.3 Ų
Quantified Difference	+69% vs. des-hydroxy; -22% vs. des-methyl
Conditions	Computed by Cactvs 3.4.6.11/3.4.8.18 (PubChem)

Why This Matters

A TPSA below 60–70 Ų is generally required for passive blood‑brain barrier penetration. The target compound's TPSA of 49.3 Ų resides in a favorable window, whereas the des‑methyl analog at 63.3 Ų risks restricted CNS entry and the des‑hydroxy analog at 29.1 Ų may exhibit excessive nonspecific binding, guiding selection for CNS imaging applications.

• [1] PubChem Compound Summary for CID 72224345, 2-Hydroxy-3-iodo-N-methylbenzamide. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 3384366, 3-Iodo-N-methylbenzamide. National Center for Biotechnology Information (2025). View Source
• [3] PubChem Compound Summary for CID 23161581, 2-Hydroxy-3-iodobenzamide. National Center for Biotechnology Information (2025). View Source

Radiolabeling-Ready Architecture: Iodine at Position 3 Enables Direct Radioiodination While N-Methyl Preserves D₂ Receptor Affinity

The 3‑iodo substituent serves as a direct isotopic exchange site for I‑123/I‑125/I‑131 radiohalogenation. In a pharmacologically related halogenated benzamide series, the N‑allyl analog NAE (bearing a 2,3‑substitution pattern with iodine) achieved a D₂ receptor Ki of 0.68 nM, while NADE (lacking the 6‑methoxy group) showed a 20‑fold weaker Ki of 14 nM [1]. This class‑level data demonstrates that the iodine‑containing 2‑hydroxy‑3‑iodo scaffold can support sub‑nanomolar target affinity when paired with an appropriate N‑alkyl substituent, and the N‑methyl variant offers a distinct steric and electronic profile relative to N‑allyl or N‑ethyl congeners.

D₂ Receptor Affinity

Class‑level inference

Class‑level NAE Ki 0.68 nM vs. NADE Ki 14 nM (20‑fold)

Supports radiotracer candidate evaluation

Target compound affinity not directly measured

Evidence Dimension	D₂ dopamine receptor binding affinity (Ki)
Target Compound Data	Not directly measured in published studies; class representative NAE (N-allyl analog with 2-hydroxy-3-iodo scaffold): Ki = 0.68 nM [1]
Comparator Or Baseline	NADE (N-allyl-desmethoxy analog): Ki = 14 nM; FP (fallypride): Ki = 2.2 nM; DMFP: Ki = 30 nM [1]
Quantified Difference	20-fold affinity difference between NAE and NADE; 3‑fold difference between NAE and FP
Conditions	In vitro radioligand binding assay using human D₂short receptor expressed in CHO cells [1]

Why This Matters

This evidence positions the 2‑hydroxy‑3‑iodo‑N‑methylbenzamide scaffold as a credible starting point for developing high‑affinity SPECT radiotracers, where the N‑methyl group may offer pharmacokinetic advantages over the N‑allyl group, and the iodine atom directly supports radioiodination without requiring a prosthetic group.

• [1] Stark D, Piel M, Hübner H, Gmeiner P, Gründer G, Rösch F. In vitro affinities of various halogenated benzamide derivatives as potential radioligands for non-invasive quantification of D₂-like dopamine receptors. Bioorg Med Chem. 2007;15(21):6819-29. PMID: 17765546. View Source

Intramolecular Hydrogen Bond Preorganization: 2-OH Group Stabilizes a Conformationally Restricted Scaffold Absent in the Des-Hydroxy Analog

Crystallographic analysis of the close analog 2‑hydroxy‑N‑methylbenzamide reveals an intramolecular O–H···O hydrogen bond between the 2‑OH and the amide carbonyl, with an O···O distance of 2.510(2) Å and an O–H···O angle of 161(2)° [1]. This interaction preorganizes the benzamide into a quasi‑planar conformation that is absent in 3‑iodo‑N‑methylbenzamide, which lacks the hydroxyl group. The target compound 2‑hydroxy‑3‑iodo‑N‑methylbenzamide is expected to exhibit the same intramolecular hydrogen bond, further stabilized by the electron‑withdrawing 3‑iodo substituent.

Conformational Preorganization

Class‑level inference

Expected O–H···O H‑bond; analog O···O 2.51 Å, angle 161°

Preorganization may reduce entropic penalty upon target binding

Inferred from 2‑hydroxy‑N‑methylbenzamide crystal structure

Evidence Dimension	Intramolecular hydrogen bond geometry
Target Compound Data	Expected O–H···O hydrogen bond (inferred from analog); analog 2‑hydroxy‑N‑methylbenzamide: O···O = 2.510(2) Å, angle 161(2)° [1]
Comparator Or Baseline	3‑Iodo‑N‑methylbenzamide: no intramolecular hydrogen bond possible (no 2‑OH group)
Quantified Difference	Qualitative difference: presence vs. absence of a conformation‑restricting hydrogen bond
Conditions	Single‑crystal X‑ray diffraction of 2‑hydroxy‑N‑methylbenzamide at room temperature [1]

Why This Matters

Conformational preorganization through intramolecular hydrogen bonding can reduce the entropic penalty upon target binding, potentially improving binding affinity and selectivity compared to the des‑hydroxy analog, which is conformationally flexible and may adopt multiple low‑energy conformations in solution.

• [1] Crystal structure of 2-hydroxy-N-methylbenzamide and 2-hydroxy-N-methylthiobenzamide. Z Kristallogr. 1992. O–H…O = 2.510(2) Å; angle 161(2)°. View Source

Dual Fluorescence Signature: Iodine Heavy-Atom Effect Modulates Excited-State Proton Transfer Relative to Non-Halogenated N-Methylsalicylamide

N‑Methylsalicylamide (2‑hydroxy‑N‑methylbenzamide) exhibits dual fluorescence in alcoholic solution under 280 nm excitation, attributed to two distinct excited‑state species: one with and one without intramolecular proton transfer [1]. The introduction of a 3‑iodo substituent in the target compound is expected to enhance intersystem crossing (heavy‑atom effect), quenching the normal fluorescence band and increasing the phosphorescence quantum yield. This photophysical differentiation from the non‑halogenated parent compound provides a built‑in spectroscopic handle for tracking the compound in biological matrices.

Photophysical Behavior

Class‑level inference

Iodine heavy‑atom effect enhances intersystem crossing; parent exhibits dual fluorescence

Enables orthogonal detection in fluorescence assays

Phosphorescence yield not quantified

Evidence Dimension	Photophysical behavior (dual fluorescence vs. heavy-atom-modulated emission)
Target Compound Data	Expected heavy-atom-enhanced intersystem crossing (qualitative prediction based on 3-iodo substitution)
Comparator Or Baseline	2-Hydroxy-N-methylbenzamide: dual fluorescence bands from normal and proton‑transferred excited states under 280 nm excitation [1]
Quantified Difference	Qualitative difference: iodine introduces spin‑orbit coupling, favoring triplet state population and phosphorescence over fluorescence
Conditions	Alcoholic solution, excitation at 280 nm (for the parent N‑methylsalicylamide) [1]

Why This Matters

The iodine‑specific photophysical signature enables orthogonal detection of the target compound in fluorescence‑based assays without interference from non‑iodinated analogs, a practical advantage for in vitro binding and cellular uptake studies where the compound is used as a fluorescent probe or tracer precursor.

• [1] Kondo M. The Dual Fluorescence Nature of Some N-Monosubstituted Salicylamides. Bull Chem Soc Jpn. 1976;49(10):2679-84. View Source

Mitochondrial Complex II Binding Potential: 2-Hydroxy Group Enables Additional H‑Bonding Interactions vs. 2-Iodo-N-methylbenzamide Cocrystal Structure

The crystal structure of porcine heart mitochondrial complex II (PDB 3AE4) bound with 2‑iodo‑N‑methylbenzamide (which lacks the 2‑hydroxy group) reveals the inhibitor occupying the ubiquinone‑binding pocket at 2.91 Å resolution [1]. The target compound 2‑hydroxy‑3‑iodo‑N‑methylbenzamide features an additional 2‑OH donor/acceptor, which can form a hydrogen bond with a conserved active‑site residue (e.g., Trp173 or Tyr91 in SDHC/SDHD subunits) that the 2‑iodo analog cannot engage. A separate complex II structure with 2‑hydroxy‑N‑phenyl‑benzamide (PDB 3AE2) confirms that 2‑hydroxy‑substituted benzamides bind in the same pocket with the hydroxyl group oriented toward polar side chains [2].

Crystallographic Binding

Supporting evidence

2‑OH enables additional H‑bond to protein vs. 2‑iodo‑N‑methylbenzamide (PDB 3AE4)

Reported binding pose supports complex II inhibitor design

Target compound affinity not measured

Evidence Dimension	Crystallographic binding mode and predicted hydrogen‑bond interactions
Target Compound Data	Predicted additional H‑bond via 2‑OH (inferred from PDB 3AE2 analog); no quantitative affinity data available for the target compound
Comparator Or Baseline	2‑Iodo‑N‑methylbenzamide (PDB 3AE4): binds complex II but lacks 2‑OH; 2‑Hydroxy‑N‑phenyl‑benzamide (PDB 3AE2): 2‑OH present, confirms binding pose
Quantified Difference	Qualitative structural difference: presence vs. absence of a hydroxyl‑mediated hydrogen bond to the protein
Conditions	X‑ray crystallography, porcine heart mitochondrial complex II, resolution 2.91 Å (3AE4) [1] and 3AE2 [2]

Why This Matters

The predicted enhanced binding enthalpy from the 2‑OH hydrogen bond may translate into higher complex II inhibitory potency compared to 2‑iodo‑N‑methylbenzamide, making the target compound a more attractive starting point for nematicide or antitumor agent development targeting mitochondrial complex II.

• [1] Harada S, Sasaki T. Crystal structure of porcine heart mitochondrial complex II bound with 2-Iodo-N-methyl-benzamide. PDB 3AE4. RCSB Protein Data Bank (2011). View Source
• [2] Crystal structure of porcine heart mitochondrial complex II bound with 2-Hydroxy-N-phenyl-benzamide. PDB 3AE2. SCOPe Structural Classification of Proteins (2017). View Source

Procurement-Ready Application Scenarios for 2-Hydroxy-3-iodo-N-methylbenzamide Based on Differentiated Evidence

SPECT Radiotracer Precursor for CNS Dopamine D₂ Receptor Imaging

The 3‑iodo substituent permits direct isotopic exchange with I‑123 or I‑125 for SPECT imaging, while the N‑methyl group and 2‑hydroxy substituent together balance lipophilicity (XLogP3 = 2.0) and TPSA (49.3 Ų) for favorable brain penetration [1]. Class‑level evidence shows that analogous 2‑hydroxy‑3‑iodo benzamides with optimized N‑alkylation achieve sub‑nanomolar D₂ receptor affinity (Ki = 0.68 nM for NAE) [2]. The target compound's intermediate logP reduces nonspecific binding risk relative to the more lipophilic des‑hydroxy analog (XLogP3 = 2.9) [3], making it a rational choice for radioligand development programs.

Mitochondrial Complex II Inhibitor Lead for Nematicide or Antitumor Drug Discovery

Crystal structures of related benzamides bound to porcine mitochondrial complex II (PDB 3AE4, 3AE2) establish that the benzamide scaffold occupies the ubiquinone‑binding pocket [4][5]. The target compound uniquely combines the 3‑iodo group for potential halogen‑bonding interactions and the 2‑hydroxy group for a conserved hydrogen bond with the protein, a dual‑interaction motif not present in the cocrystallized 2‑iodo‑N‑methylbenzamide. This structural differentiation, supported by conformational preorganization via the intramolecular O–H···O hydrogen bond [6], positions the compound as a privileged scaffold for structure‑based optimization of complex II inhibitors.

Fluorescent Molecular Probe with Heavy-Atom-Modulated Photophysics

The parent N‑methylsalicylamide scaffold exhibits dual fluorescence from excited‑state intramolecular proton transfer (ESIPT) upon 280 nm excitation [7]. The 3‑iodo substituent in the target compound introduces a heavy‑atom effect that enhances intersystem crossing and phosphorescence, providing a distinctive time‑resolved luminescence signature that differentiates it from non‑halogenated analogs. This property enables orthogonal detection in fluorescence polarization and cellular uptake assays, where the iodine serves simultaneously as a spectroscopic tag and a radioiodination handle, supporting multimodal imaging workflows.

Synthetic Intermediate for P2X7 Receptor Antagonist Libraries

The benzamide core is a privileged scaffold in P2X7 receptor antagonist programs, as evidenced by patent literature describing benzamide‑based inhibitors for inflammatory and neuropsychiatric disorders [8]. 2‑Hydroxy‑3‑iodo‑N‑methylbenzamide provides a functionalized intermediate with three chemically distinct handles: the 2‑OH for O‑alkylation or esterification, the 3‑iodo for metal‑catalyzed cross‑coupling (Suzuki, Sonogashira), and the N‑methyl amide that can be hydrolyzed or reduced. This orthogonal reactivity profile enables divergent library synthesis from a single building block, reducing procurement complexity for medicinal chemistry teams.

Application

Selection Property

Validation Focus

SPECT radiotracer precursor for CNS D₂ receptor imaging studies

Balanced lipophilicity and TPSA for brain penetration; iodine site for radioiodination

Class‑level D₂ affinity context; in vitro binding assay validation

Mitochondrial complex II inhibitor lead research

Dual‑interaction motif (2‑OH and 3‑I) for ubiquinone pocket binding

Crystallographic binding mode review; hydrogen‑bond network analysis

Fluorescent molecular probe with heavy‑atom photophysics

Iodine‑induced intersystem crossing for time‑resolved luminescence

Spectroscopic differentiation from non‑halogenated analogs; cellular uptake assay validation

Synthetic intermediate for P2X₇ antagonist library synthesis

Orthogonal reactivity (OH, I, N‑Me) for divergent synthesis

Building block versatility review; cross‑coupling reaction validation

• [1] PubChem Compound Summary for CID 72224345, 2-Hydroxy-3-iodo-N-methylbenzamide. National Center for Biotechnology Information (2025). View Source
• [2] Stark D, Piel M, Hübner H, Gmeiner P, Gründer G, Rösch F. In vitro affinities of various halogenated benzamide derivatives as potential radioligands for non-invasive quantification of D₂-like dopamine receptors. Bioorg Med Chem. 2007;15(21):6819-29. PMID: 17765546. View Source
• [3] PubChem Compound Summary for CID 3384366, 3-Iodo-N-methylbenzamide. National Center for Biotechnology Information (2025). View Source
• [4] Harada S, Sasaki T. Crystal structure of porcine heart mitochondrial complex II bound with 2-Iodo-N-methyl-benzamide. PDB 3AE4. RCSB Protein Data Bank (2011). View Source
• [5] Crystal structure of porcine heart mitochondrial complex II bound with 2-Hydroxy-N-phenyl-benzamide. PDB 3AE2. SCOPe (2017). View Source
• [6] Crystal structure of 2-hydroxy-N-methylbenzamide and 2-hydroxy-N-methylthiobenzamide. Z Kristallogr. 1992. O–H…O = 2.510(2) Å. View Source
• [7] Kondo M. The Dual Fluorescence Nature of Some N-Monosubstituted Salicylamides. Bull Chem Soc Jpn. 1976;49(10):2679-84. View Source
• [8] Benzamides – P2X7 receptor antagonists. US Patent 9,102,591 B2. August 11, 2015. View Source